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Compound of Interest

Compound Name:
Stigmasta-4,22,25-trien-3-one,

(22E)-

Cat. No.: B15593081 Get Quote

An In-depth Technical Guide on Stigmasta-4,22,25-trien-3-one, (22E)-

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties of Stigmasta-4,22,25-trien-3-one, (22E)-, a natural product isolated from Callicarpa

giraldiana. Due to the limited availability of experimental data in publicly accessible literature,

this guide combines available computed data with general methodologies and information on

related compounds to provide a thorough resource.

Chemical and Physical Properties
Stigmasta-4,22,25-trien-3-one, (22E)- is a steroid derivative with a complex structure. While

specific experimental data such as melting and boiling points are not readily available in the

reviewed literature, a summary of its known and computed properties is presented below.

Table 1: Physical and Chemical Properties of Stigmasta-4,22,25-trien-3-one, (22E)-
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Property Value Source

Molecular Formula C₂₉H₄₄O PubChem[1]

Molecular Weight 408.7 g/mol PubChem[1]

CAS Number 848669-09-0 PubChem[1]

Appearance Not specified in literature -

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -

Computed XLogP3 8.6 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 6 PubChem[1]

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, MS, IR) for Stigmasta-4,22,25-trien-
3-one, (22E)- are not available in the surveyed literature. However, for structurally similar

compounds, such as other stigmastane derivatives, this information is often used for structural

elucidation. Researchers working with this compound would need to perform these analyses to

obtain definitive spectral fingerprints.

Experimental Protocols
A specific, detailed experimental protocol for the isolation of Stigmasta-4,22,25-trien-3-one,
(22E)- from Callicarpa giraldiana is not explicitly described in the available literature. However,

a general methodology for the isolation of steroid compounds from plant materials can be

adapted. The following is a generalized workflow based on protocols for similar compounds.

General Isolation Workflow
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General Isolation Workflow for Stigmasterol Derivatives

Plant Material (e.g., Callicarpa giraldiana)

Solvent Extraction
(e.g., ethanol, methanol)

Filtration and Concentration

Solvent-Solvent Partitioning
(e.g., hexane, ethyl acetate)

Column Chromatography
(Silica Gel)

Further Purification
(e.g., HPLC, TLC)

Structural Elucidation
(NMR, MS, IR)
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Hypothetical Workflow for Investigating Signaling Pathway Modulation

Stigmasta-4,22,25-trien-3-one, (22E)-

Cell-Based Assays
(e.g., cancer cell lines, immune cells)

Biological Activity Screening
(e.g., cytotoxicity, anti-inflammatory)

Signaling Pathway Analysis
(e.g., Western Blot, qPCR)

Target Identification
(e.g., proteomics, transcriptomics)

In Vivo Validation
(Animal Models)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Stigmasta-4,22,25-trien-3-one | C29H44O | CID 71307333 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. ["Stigmasta-4,22,25-trien-3-one, (22E)-" physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593081#stigmasta-4-22-25-trien-3-one-22e-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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